2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16N6O2S/c1-24-13-6-2-5-12(8-13)19-14(23)10-25-16-21-20-15(22(16)17)11-4-3-7-18-9-11/h2-9H,10,17H2,1H3,(H,19,23)
• InChI Key: YFFGIJJNJXDUMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=C(N2N)C3=CN=CC=C3
• Molecular Formula: C16H16N6O2S
• Molecular Weight: 356.4 g/mol

Description

2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H16N6O2S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis and structural elucidation of derivatives related to the compound have been extensively studied. For instance, a study on the synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives revealed their potential antimicrobial, antifungal, and anti-tuberculosis activities. These compounds were synthesized by condensation reactions and characterized through various spectroscopic techniques (B. MahyavanshiJyotindra et al., 2011).

Anticancer Applications

Another study focused on the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, demonstrating remarkable anticancer effects. By replacing the acetamide group with alkylurea, the synthesized compounds showed potent antiproliferative activities against various human cancer cell lines, suggesting their potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Insecticidal Assessment

The insecticidal potential of derivatives incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, was investigated. New compounds were synthesized and tested for their insecticidal properties, indicating the compound's potential application in pest control (A. Fadda et al., 2017).

Pyridine Derivatives as Insecticides

Research on the synthesis and toxicity of pyridine derivatives against the cowpea aphid, Aphis craccivora Koch, demonstrated that some compounds possess moderate to strong aphidicidal activities. This research suggests the compound's derivatives can be developed as potential insecticides (E. A. Bakhite et al., 2014).